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Compound of Interest

Compound Name: 3-epi-Ochratoxin A-d5

Cat. No.: B13446419

This technical guide provides comprehensive safety data, chemical and physical properties,
and handling information for 3-epi-Ochratoxin A-d5. The information is intended for
researchers, scientists, and professionals in drug development and analytical laboratories.
Given the limited availability of a specific Safety Data Sheet (SDS) for the deuterated epimer,
this guide incorporates safety and toxicological data from the well-studied parent compound,
Ochratoxin A, as the toxicological profiles are expected to be very similar.

Section 1: Chemical and Physical Properties

3-epi-Ochratoxin A-d5 is a deuterium-labeled analog of 3-epi-Ochratoxin A. It is primarily
utilized as an internal standard in analytical and pharmacokinetic research, particularly in mass
spectrometry and liquid chromatography applications for the precise quantification of
Ochratoxin A in various samples.[1]

Table 1: Chemical Identifiers and Physical Properties
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Property

Value

Reference

Analyte Name

3-epi-Ochratoxin A-d5

[2]

CAS Number

1177316-02-7

[2]

Unlabelled CAS Number

189152-21-4 (for 3-epi-

[2](3]

Ochratoxin A)
Molecular Formula C20H13DsCINOs [2]
Molecular Weight 408.84 g/mol [2]
Parent Drug Ochratoxin A [1]

IUPAC Name

(2S)-2-[[(3S)-5-chloro-8-
hydroxy-3-methyl-1-0x0-3,4-
dihydroisochromene-7-
carbonyllamino]-3-(2,3,4,5,6-
pentadeuteriophenyl)propanoic

acid

[2]

Synonyms

3S, 14S-Ochratoxin A-D5, N-
[[(3S)-5-Chloro-3, 4-dihydro-8-
hydroxy-3-methyl-1-oxo-1H-2-
benzopyran-7-yl]carbonyl]-L-

phenylalanine-d5

[1]

Product Format

Neat

[2]

Section 2: Hazard Identification and Safety
Precautions

Warning: This product is for research use only and is not intended for human or veterinary use.
The toxicological properties of 3-epi-Ochratoxin A-d5 have not been thoroughly investigated.
However, based on the data for Ochratoxin A, it should be handled as a highly toxic compound.
Ochratoxin A is classified as a possible human carcinogen (Group 2B) by the International
Agency for Research on Cancer (IARC).[4] It is also known to be a potent nephrotoxin,
hepatotoxin, teratogen, and immunotoxin.[5]
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Table 2: Hazard Statements for Ochratoxin A

Hazard

Description

Reference

Acute Toxicity

Fatal if swallowed or inhaled.

[elr71el

Carcinogenicity

Suspected of causing cancer.

[6]i8]

Reproductive Toxicity

May damage fertility or the
unborn child.[8] Suspected of
damaging the unborn child.[6]

[6]18]

Eye Irritation

Causes serious eye irritation.

[8]

Organ Toxicity

May cause damage to organs
through prolonged or repeated

exposure.

[8]

Precautionary Measures:

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, a lab coat, and eye/face protection.[6][7]

» Handling: Avoid all personal contact, including inhalation of dust.[9] Use only in a well-

ventilated area or under a chemical fume hood.[6][7] Do not eat, drink, or smoke when

handling this product.[6]

» Storage: Store in a cool, well-ventilated area, locked up, and with the container tightly

closed.[4][6] Recommended storage is at +4°C.[2]

» Disposal: Dispose of contents and container to an approved waste disposal plant.[6]

Section 3: First Aid Measures

In case of exposure, seek immediate medical attention and show the safety data sheet to the

attending physician.[6]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Immediately call a poison center or doctor.[6]
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 If Swallowed: Immediately call a poison center or doctor. Rinse mouth. Do NOT induce
vomiting.[6][7]

e In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[6]

Section 4: Experimental Workflow and Logical
Relationships

The primary application of 3-epi-Ochratoxin A-d5 is as an internal standard in analytical
testing. The following diagram illustrates a typical workflow for its use in quantifying Ochratoxin

Ain a sample matrix.
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Figure 1: Experimental Workflow for Quantification using an Internal Standard
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Figure 2: Simplified Hypothetical Signaling Pathway for Ochratoxin A Nephrotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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